Cas no 335672-28-1 (tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate
• CAS No: 335672-28-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 1458676
• PubChem ID: 22897235
• Update Time: 2025-10-31

tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-formyl-3-methoxyphenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate
• EN300-181160
• 335672-28-1
• TERT-BUTYL 2-FORMYL-3-METHOXYPHENYLCARBAMATE
• DA-06726
• SCHEMBL2202676
• AB72818
• tert-butyl (2-formyl-3-methoxyphenyl)carbamate
• DCZSGTINKLRTLD-UHFFFAOYSA-N

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(16)14-10-6-5-7-11(17-4)9(10)8-15/h5-8H,1-4H3,(H,14,16)
• InChI Key： DCZSGTINKLRTLD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1C=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 64.63

Additional information on tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate

Introduction to Tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate (CAS No. 335672-28-1)

Ter-butyl N-(2-formyl-3-methoxyphenyl)carbamate, with the chemical formula C₁₁H₁₃O₅ and CAS number 335672-28-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a formyl group and a methoxy group on the phenyl ring, make it a valuable intermediate in various organic transformations.

The tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate is characterized by its carbamate functional group, which is attached to a tert-butyl moiety. This specific arrangement enhances the reactivity of the molecule, making it suitable for further functionalization. The formyl group at the 2-position of the phenyl ring is particularly noteworthy, as it can participate in condensation reactions, forming Schiff bases and other heterocyclic compounds. These reactions are crucial in medicinal chemistry for the synthesis of biologically active molecules.

In recent years, there has been a growing interest in exploring new derivatives of phenolic compounds due to their wide range of biological activities. The 2-formyl-3-methoxyphenyl moiety in this compound is known to exhibit various pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects. Researchers have been investigating its potential as a lead compound for drug discovery, particularly in the treatment of chronic inflammatory diseases and infections.

The CAS No. 335672-28-1 identifier ensures that researchers can accurately reference and purchase this compound for their studies. The systematic naming convention adheres to international chemical nomenclature standards, facilitating clear communication among scientists globally. This compound's purity and stability are critical factors that influence its utility in synthetic applications. High-quality raw materials are essential for achieving consistent results in chemical reactions involving tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The carbamate group can be hydrolyzed to form carboxylic acids, or it can undergo nucleophilic substitution reactions to introduce new functional groups. These transformations are fundamental in drug development, where intermediates like tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate play a pivotal role in constructing target molecules with desired pharmacological properties.

The 2-formyl-3-methoxyphenyl moiety has been extensively studied for its ability to chelate metal ions, which is relevant in developing metal-based drugs. Metal complexes have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The formyl group can coordinate with transition metals such as copper and iron, forming stable complexes that exhibit enhanced bioactivity. These complexes have been explored for their potential as anticancer agents, leveraging the ability of metal ions to induce apoptosis and inhibit tumor growth.

In addition to its synthetic utility, tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate has been investigated for its role in polymer chemistry. The presence of both polar and non-polar functional groups makes it an interesting candidate for modifying polymer properties. Researchers have explored its incorporation into polymeric matrices to enhance material performance, such as improving thermal stability or mechanical strength. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The methoxy group at the 3-position of the phenyl ring contributes to the overall reactivity and solubility profile of tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate. Methoxy-substituted aromatic compounds are known for their stability under various reaction conditions while maintaining good solubility in both polar and non-polar solvents. This property is advantageous when designing synthetic routes that require multiple steps or when working with diverse reaction conditions.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and mechanism involving CAS No. 335672-28-1 derivatives. Molecular modeling studies have helped predict how different substituents affect the electronic properties and conformational preferences of these compounds. These insights are invaluable for designing experiments aimed at optimizing synthetic pathways and improving yields.

The pharmaceutical industry continues to explore new ways to utilize tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate and its derivatives. One area of interest is its potential as a prodrug or precursor for active pharmaceutical ingredients (APIs). Prodrugs are designed to enhance drug delivery by improving solubility or stability before being converted into their active form within the body. The structural features of this compound make it an attractive candidate for prodrug development.

In conclusion, tert-butyl N-(2-formyl-3-methoxyphenyl)carbamate (CAS No. 335672-28-1) is a multifaceted compound with significant applications in pharmaceutical chemistry and material science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in drug development and polymer chemistry. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.